Cas no 175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester)
175697-99-1 structure
Product Name:Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
CAS No:175697-99-1
MF:C10H17NO2
MW:183.24748301506
CID:1362120
Update Time:2024-08-17
Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
-
- Inchi: 1S/C10H17NO2/c1-4-10(5-2,7-8-11)9(12)13-6-3/h4-7H2,1-3H3
- InChI Key: QPYAENOOICYDQF-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC#N)(CC)CC
Computed Properties
- Exact Mass: 183.12601
Experimental Properties
- Density: 0.961±0.06 g/cm3(Predicted)
- Boiling Point: 276.0±23.0 °C(Predicted)
- PSA: 50.09
Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester) Related Products
- 1619-56-3(Ethyl 2-cyano-2-ethylbutanoate)
- 1444-05-9(Diethyl Bis(2-cyanoethyl)malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk